Cas no 851987-30-9 (N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide)

• Product Name: N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide
• CAS No: 851987-30-9
• MF: C₂₃H₂₈N₄O₃S₂
• MW: 472.623422622681
• CID: 5832893
• PubChem ID: 12006126
• Update Time: 2025-11-01

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzohydrazide
• Benzoic acid, 4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-, 2-(4,6-dimethyl-2-benzothiazolyl)hydrazide
• N''-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide
• N'-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzohydrazide
• REGID_for_CID_12006126
• HMS2244N24
• AKOS024590808
• CHEMBL1383333
• SMR000235772
• N''-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidino)sulfonyl-benzohydrazide
• BDBM41951
• N''-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonyl-benzohydrazide
• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide
• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzohydrazide
• MLS000696629
• cid_12006126
• N''-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzohydrazide
• F0642-3487
• 851987-30-9

• Inchi： 1S/C23H28N4O3S2/c1-14-10-17(4)21-20(11-14)31-23(24-21)26-25-22(28)18-5-7-19(8-6-18)32(29,30)27-12-15(2)9-16(3)13-27/h5-8,10-11,15-16H,9,12-13H2,1-4H3,(H,24,26)(H,25,28)
• InChI Key： LZVBTZGFYLELRU-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(C)C=C(C)C=C2S1)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 472.16028312g/mol
• Monoisotopic Mass: 472.16028312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• pka: 9.91±0.23(Predicted)

Additional information on N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide

Comprehensive Overview of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide (CAS No. 851987-30-9)

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide (CAS No. 851987-30-9) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and piperidine moieties, exhibits potential applications in drug discovery and development. Its molecular structure combines a sulfonylbenzohydrazide backbone with 4,6-dimethylbenzothiazole and 3,5-dimethylpiperidine groups, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide aligns with this trend due to its potential interactions with enzymatic pathways and protein targets. Researchers are particularly intrigued by its sulfonamide functionality, which is often associated with anti-inflammatory and antimicrobial properties. This has led to investigations into its efficacy against drug-resistant pathogens, a pressing global health concern.

The compound's CAS No. 851987-30-9 serves as a critical identifier in chemical databases, facilitating its study in high-throughput screening and structure-activity relationship (SAR) analyses. Its benzothiazole core is notable for its role in fluorescence-based assays, which are widely used in biomarker detection and cellular imaging. This versatility makes it a valuable tool in both academic research and industrial applications.

From a synthetic chemistry perspective, the preparation of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide involves multi-step reactions, including sulfonylation and hydrazide formation. Optimizing these processes is a key focus for chemists aiming to improve yield and purity, which are essential for scaling up production. The compound's solubility and stability under physiological conditions are also areas of active research, as these properties influence its bioavailability and therapeutic potential.

In the context of drug repurposing, N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide has been explored for its potential to modulate signaling pathways implicated in neurodegenerative diseases and cancer. The rise of computational chemistry and AI-driven drug design has further accelerated its evaluation, with molecular docking studies predicting its affinity for various biological targets. Such insights are invaluable for reducing development timelines and costs in the pharmaceutical industry.

Environmental and toxicological studies of CAS No. 851987-30-9 are equally important, ensuring its safe use in laboratory settings and potential clinical applications. Regulatory compliance with REACH and FDA guidelines is a priority for manufacturers and researchers alike. Additionally, the compound's degradation products and metabolic pathways are under scrutiny to assess its ecological impact.

As the scientific community continues to unravel the complexities of N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzohydrazide, its role in personalized medicine and biotechnology is expected to expand. Collaborative efforts between academia and industry will be pivotal in translating laboratory findings into real-world solutions, addressing unmet medical needs and advancing global health.